Tetramethylammonium chloride
Overview
Description
Tetramethylammonium chloride is one of the simplest quaternary ammonium salts, characterized by four methyl groups tetrahedrally attached to a central nitrogen atom. The chemical formula for this compound is (CH₃)₄N⁺Cl⁻. It is a hygroscopic, colorless solid that is soluble in water and polar organic solvents .
Mechanism of Action
Target of Action
Tetramethylammonium chloride (TMAC) is a quaternary ammonium salt . Its primary targets are AT-rich DNA polymers . These polymers play a crucial role in the structure and function of DNA, contributing to the genetic diversity and adaptability of organisms.
Mode of Action
TMAC interacts with its targets by binding to AT-rich DNA polymers . This interaction abolishes the preferential melting of AT versus GC base pairs . This means that TMAC can stabilize the AT base pairs, which may enhance the yields of certain biochemical reactions, such as polymerase chain reactions .
Biochemical Pathways
It is known that tmac can influence the stability of dna structures by interacting with at-rich dna polymers . This can potentially affect various DNA-related processes and pathways, including DNA replication, transcription, and repair.
Pharmacokinetics
It is known that tmac is a hygroscopic colorless solid that is soluble in water and polar organic solvents This suggests that it may have good bioavailability
Result of Action
The binding of TMAC to AT-rich DNA polymers and the consequent stabilization of AT base pairs can enhance the yields of certain biochemical reactions . For example, in polymerase chain reactions, it has been shown to enhance yields 5–10 fold at 60 mM . This suggests that TMAC can have significant molecular and cellular effects.
Action Environment
The action, efficacy, and stability of TMAC can be influenced by various environmental factors. For instance, TMAC is a hygroscopic substance, meaning it readily absorbs moisture from the environment . This property can affect its stability and efficacy. Furthermore, it is soluble in water and polar organic solvents, but insoluble in ether, benzene, and chloroform . This solubility profile can influence its distribution and action in different environments.
Biochemical Analysis
Biochemical Properties
Tetramethylammonium chloride is known to increase, under certain conditions, the specificity and efficiency of the polymerase chain reaction (PCR) . It has been shown to enhance yields 5–10 fold at 60 mM by stabilizing the AT base pairs .
Cellular Effects
This compound has been found to drastically destabilize the tertiary structures of tRNAs and enhance the formation of tRNA•oligoDNA hybrids . This effect is of great advantage for the hybridization-based method for purification of specific tRNAs from unfractionated tRNA mixtures .
Molecular Mechanism
This compound is efficiently produced by the reaction of trimethylamine and methyl chloride . It is produced by the alkylation of ammonium chloride with dimethyl carbonate in the presence of an ionic liquid catalyst .
Temporal Effects in Laboratory Settings
It is known that it is typically employed as a source of the inert counter cation Me4N+ .
Dosage Effects in Animal Models
It is known to be very toxic to aquatic organisms .
Metabolic Pathways
It is known that it is typically employed as a source of the inert counter cation Me4N+ .
Transport and Distribution
It is known that it is soluble in water and polar organic solvents .
Subcellular Localization
It is known that it is soluble in water and polar organic solvents .
Preparation Methods
Synthetic Routes and Reaction Conditions: Tetramethylammonium chloride can be efficiently produced by the reaction of trimethylamine and methyl chloride:
N(CH₃)₃ + CH₃Cl → (CH₃)₄N⁺Cl⁻
This reaction typically occurs under controlled conditions to ensure high yield and purity .
Industrial Production Methods: Another method involves the alkylation of ammonium chloride with dimethyl carbonate in the presence of an ionic liquid catalyst. This method is advantageous due to its efficiency and the use of environmentally friendly catalysts .
Types of Reactions:
Substitution Reactions: this compound can undergo substitution reactions, particularly in the presence of strong nucleophiles.
Oxidation Reactions: It can be used as a catalyst in the aerobic oxidation of hydrocarbons to form oxygenated compounds.
Common Reagents and Conditions:
Nucleophiles: Such as potassium fluoride in solid-liquid phase reactions.
Catalysts: N-hydroxyphthalimide and xanthone for oxidation reactions.
Major Products:
Aryl Fluorides: Formed via selective chloride/fluoride exchange reactions.
Oxygenated Compounds: Resulting from the oxidation of hydrocarbons.
Scientific Research Applications
Tetramethylammonium chloride has a wide range of applications in scientific research:
Chemistry: Used as a phase transfer catalyst in various organic reactions.
Biology: Enhances the yield and specificity of polymerase chain reactions by stabilizing AT base pairs.
Industry: Acts as a low-residue bactericide in processes such as hydrofracking.
Comparison with Similar Compounds
- Tetraethylammonium chloride
- Tetramethylammonium hydroxide
- Tetraphenylphosphonium chloride
Comparison: Tetramethylammonium chloride is unique due to its simple structure and high solubility in water and polar organic solvents. Unlike tetraethylammonium chloride, which has longer alkyl chains, this compound is more commonly used in laboratory settings due to its ease of handling and lower toxicity .
Properties
IUPAC Name |
tetramethylazanium;chloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H12N.ClH/c1-5(2,3)4;/h1-4H3;1H/q+1;/p-1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OKIZCWYLBDKLSU-UHFFFAOYSA-M | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C[N+](C)(C)C.[Cl-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
||
Record name | TETRAMETHYLAMMONIUM CHLORIDE | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Related CAS |
51-92-3 (Parent) | |
Record name | Tetramethylammonium chloride | |
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DSSTOX Substance ID |
DTXSID6021749 | |
Record name | Tetramethylammonium chloride | |
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Molecular Weight |
109.60 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Liquid, White hygroscopic solid; [ICSC] White odorless powder; Hygroscopic; [Alfa Aesar MSDS], HYGROSCOPIC WHITE CRYSTALS. | |
Record name | Methanaminium, N,N,N-trimethyl-, chloride (1:1) | |
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Record name | Tetramethylammonium chloride | |
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Record name | TETRAMETHYLAMMONIUM CHLORIDE | |
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Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
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Solubility |
Slightly soluble in ethanol; insoluble in ether, benzene, chloroform; very soluble in methanol, Soluble in alcohol; insoluble in ether, Soluble in water, Solubility in water at 20 °C: very good | |
Record name | Tetramethylammonium chloride | |
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Record name | TETRAMETHYLAMMONIUM CHLORIDE | |
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Density |
1.1690 at 20 °C/4 °C, 1.17 g/cm³ | |
Record name | Tetramethylammonium chloride | |
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Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Record name | TETRAMETHYLAMMONIUM CHLORIDE | |
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Vapor Pressure |
0.00000001 [mmHg] | |
Record name | Tetramethylammonium chloride | |
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Color/Form |
Bipyramidal from dilute alcohol, White crystalline solid | |
CAS No. |
75-57-0 | |
Record name | Tetramethylammonium chloride | |
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Record name | Tetramethylammonium chloride | |
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Record name | Methanaminium, N,N,N-trimethyl-, chloride (1:1) | |
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Record name | Tetramethylammonium chloride | |
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Record name | Tetramethylammonium chloride | |
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Record name | TETRAMETHYLAMMONIUM CHLORIDE | |
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Record name | Tetramethylammonium chloride | |
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Record name | TETRAMETHYLAMMONIUM CHLORIDE | |
Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=1099 | |
Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
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Melting Point |
420 °C (decomposes), MP: Decomposes, MP: >300 °C | |
Record name | Tetramethylammonium chloride | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/7987 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Retrosynthesis Analysis
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Precursor scoring | Relevance Heuristic |
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